Cas no 1984037-62-8 ((4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate)

• Product Name: (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate
• CAS No: 1984037-62-8
• MF: C₁₂H₈BrClN₂O₂
• MW: 327.561120986938
• MDL: MFCD28976361
• CID: 4710147
• Update Time: 2025-09-22

(4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl 5-bromopyridin-2-ylcarbamate
• (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate

• MDL： MFCD28976361
• Inchi： 1S/C12H8BrClN2O2/c13-8-1-6-11(15-7-8)16-12(17)18-10-4-2-9(14)3-5-10/h1-7H,(H,15,16,17)
• InChI Key： BTNOKOKMPOMELE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(=O)OC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 51.2

Additional information on (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate

Introduction to (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate (CAS No. 1984037-62-8)

(4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1984037-62-8, this compound represents a unique molecular structure that combines a chlorophenyl group with a bromopyridine moiety, linked through a carbamate functional group. This unique configuration makes it a promising candidate for various applications, particularly in the synthesis of bioactive molecules and drug candidates.

The significance of this compound lies in its potential to serve as an intermediate in the synthesis of more complex molecules. The presence of both chloro and bromo substituents on the aromatic rings provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific biological activities. In recent years, there has been a growing interest in developing novel heterocyclic compounds, and (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate fits well within this trend.

One of the most compelling aspects of this compound is its role in the development of new pharmaceutical agents. The bromopyridine moiety is particularly noteworthy, as it is a common structural feature in many bioactive molecules. For instance, pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of a carbamate group into this framework enhances the molecule's solubility and bioavailability, making it more suitable for therapeutic use.

Recent studies have highlighted the importance of (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate in medicinal chemistry. Researchers have demonstrated its utility as a building block for synthesizing novel inhibitors targeting specific enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound can inhibit kinases, which are often overactive in cancer cells. By modulating kinase activity, these compounds have the potential to disrupt tumor growth and proliferation.

The synthetic pathways for producing (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate are also worth exploring. The synthesis typically involves the reaction of 4-chlorobenzoyl chloride with 5-bromopyridine-2-carboxamide under controlled conditions. This reaction proceeds via nucleophilic substitution, where the carbamate group is formed through the condensation of an amine with an acid chloride. The use of palladium-catalyzed cross-coupling reactions can further enhance the yield and purity of the final product.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of its aromatic rings make it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its potential as a component in electronic devices due to its ability to conduct electricity while maintaining stability.

The safety profile of (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate is another critical aspect that has been studied extensively. While preliminary toxicity studies suggest that it is relatively safe at moderate concentrations, further research is needed to fully understand its long-term effects. As with any chemical compound used in pharmaceutical research, it is essential to conduct thorough toxicological assessments before considering its clinical application.

The future directions for research on this compound are multifaceted. One area of focus is expanding its applications in drug discovery by synthesizing more derivatives with enhanced biological activity. Another direction involves exploring its use in combination therapies, where it could be paired with other drugs to achieve synergistic effects. Additionally, researchers are investigating its potential as a lead compound for developing new treatments against emerging infectious diseases.

In conclusion, (4-Chlorophenyl) N-(5-bromopyridin-2-yl)carbamate (CAS No. 1984037-62-8) is a versatile and promising compound with significant potential in both pharmaceuticals and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As our understanding of its properties and applications continues to grow, we can expect to see more innovative uses emerge from this fascinating molecule.